1-(4-Chlorophenyl)-3-(dimethylamino)-2-[(4-methylphenyl)sulfonyl]-2-propen-1-one

• IUPAC Name: (Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-(4-methylphenyl)sulfonylprop-2-en-1-one
• InChI: InChI=1S/C18H18ClNO3S/c1-13-4-10-16(11-5-13)24(22,23)17(12-20(2)3)18(21)14-6-8-15(19)9-7-14/h4-12H,1-3H3/b17-12-
• InChI Key: SDQHRTHKAGPFIL-ATVHPVEESA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CN(C)C)C(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\N(C)C)/C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol

Description

1-(4-Chlorophenyl)-3-(dimethylamino)-2-[(4-methylphenyl)sulfonyl]-2-propen-1-one (hereafter referred to as ‘compound X’) is an organosulfur compound that has been studied for its potential applications in scientific research. Compound X is one of a family of compounds known as sulfonamides, which are related to sulfonamides used in medicine to treat bacterial infections. Compound X has been studied for its potential applications in chemical synthesis, as a biological probe, and as a therapeutic agent.

Scientific Research Applications

Pharmaceutical Research and Development

The compound has been recognized as a nonpeptidic agonist of the urotensin-II receptor, offering potential as a pharmacological research tool and a potential drug lead. The specific activity of the UII receptor in the racemic mixture was found primarily in one of the enantiopure forms of the compound. This discovery signifies its importance in the development of selective nonpeptidic drug-like UII receptor agonists (Croston et al., 2002).

Chemical Synthesis and Structure Elucidation

The compound has been synthesized using a solvent-free method. Structural characteristics, such as the dihedral angles between the chlorophenyl ring, the central propenone unit, and the dimethylamino group, have been detailed through crystallography, indicating its utility in the field of structural chemistry and material sciences (Lei & Bai, 2009).

Spectral Properties and Material Sciences

The spectral properties of various substituted 1,3-diphenyl-2-propen-1-ones, including the compound , have been extensively studied. The UV, IR, 1H NMR, and 13C NMR spectral data of these compounds have been examined, potentially contributing to advancements in material sciences and spectroscopy (Ahmed et al., 2007).